4-((4-fluorobenzyl)oxy)-1-(4-fluorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C20H15F2N5O2S/c1-12-24-25-20(30-12)23-19(28)18-17(29-11-13-2-4-14(21)5-3-13)10-27(26-18)16-8-6-15(22)7-9-16/h2-10H,11H2,1H3,(H,23,25,28)
• InChI Key: WBKUVIGMWNWNCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2=NN(C=C2OCC3=CC=C(C=C3)F)C4=CC=C(C=C4)F
• Molecular Formula: C20H15F2N5O2S
• Molecular Weight: 427.4 g/mol

Description

4-((4-fluorobenzyl)oxy)-1-(4-fluorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C20H15F2N5O2S and its molecular weight is 427.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antituberculosis Activity

A study focused on the design, synthesis, and evaluation of thiazole-aminopiperidine hybrid analogs as Mycobacterium tuberculosis GyrB inhibitors. Among the compounds evaluated, one with a similar structure exhibited promising activity against Mycobacterium smegmatis GyrB and Mycobacterium tuberculosis DNA gyrase, highlighting its potential as a novel antituberculosis agent without cytotoxic effects at relevant concentrations (V. U. Jeankumar et al., 2013).

Heterocyclic Compound Synthesis

Research on fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines demonstrated the synthesis of compounds incorporating the fluoro benzoyl group. These compounds were synthesized to explore different reactions and potential applications in medicinal chemistry, showcasing the versatility of fluorocontaining compounds in synthesizing heterocyclic compounds with potential biological activities (A. Eleev et al., 2015).

Cytotoxicity Evaluation

A study on the synthesis, characterization, and cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives revealed that these compounds, through their structural modifications, could have significant effects on cancer cells. This highlights the potential of such compounds in developing new therapeutic agents for cancer treatment (Ashraf S. Hassan et al., 2014).

Orexin Receptor Antagonism

Another study explored the role of orexin receptors in compulsive food consumption using antagonists, illustrating the importance of understanding receptor mechanisms for developing treatments for eating disorders. This research underscores the broader applicability of targeting receptor pathways in various disorders, including those related to compulsive behaviors (L. Piccoli et al., 2012).